Cas no 145134-63-0 (6-Hydroxykaempferol 3-Rutinoside -6-glucoside)

• Product Name: 6-Hydroxykaempferol 3-Rutinoside -6-glucoside
• CAS No: 145134-63-0
• MF: C₃₃H₄₀O₂₁
• MW: 772.7g/mol
• CID: 2087180
• PubChem ID: 101637090
• Update Time: 2024-11-04

6-Hydroxykaempferol 3-Rutinoside -6-glucoside Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxykaempferol 3-Rutinoside -6-glucoside
• 3-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-6-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 6-Hydroxykaempferol 3-rutinoside 6-glucoside
• CID 101637090
• 6-Hydroxykaempferol 3-beta-rutinoside 6-beta-D-glucoside
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• 4H-1-Benzopyran-4-one, 3-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-6-(β-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 6-Hydroxykaempferol 3-rutinoside-6-glucoside
• 145134-63-0
• AKOS032946042
• DTXSID601255834
• D85103
• FS-7817
• 4H-1-Benzopyran-4-one, 3-[[6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-6-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• A-D-glucoside
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-yl]oxy}chromen-4-one
• HY-N7945
• 6-Hydroxykaempferol 3-O-
• A-rutinoside-6-O-
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-((2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3-((2S,5S)-3,4,5-trihydroxy-6-(((2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,5S)-3,4,5-trihydroxy-6-[[(2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• CS-0138858

• Inchi： 1S/C33H40O21/c1-9-17(37)22(42)25(45)31(49-9)48-8-15-19(39)24(44)27(47)33(52-15)54-30-21(41)16-13(50-28(30)10-2-4-11(35)5-3-10)6-12(36)29(20(16)40)53-32-26(46)23(43)18(38)14(7-34)51-32/h2-6,9,14-15,17-19,22-27,31-40,42-47H,7-8H2,1H3/t9-,14+,15+,17-,18+,19+,22+,23-,24-,25+,26+,27+,31+,32-,33-/m0/s1
• InChI Key： NEXCWFVNYYIZCR-PUWRHKPVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=C(C2C=CC(=CC=2)O)OC2C=C(C(=C(C=2C1=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 772.20620828g/mol
• Monoisotopic Mass: 772.20620828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 345
• XLogP3: -3.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 1144.2±65.0 °C at 760 mmHg
• Flash Point: 358.7±27.8 °C
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• Vapor Pressure: No data available
• pka: 5.25±0.40(Predicted)

6-Hydroxykaempferol 3-Rutinoside -6-glucoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides